Cas no 2228561-18-8 (1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene)

• Product Name: 1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene
• CAS No: 2228561-18-8
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5867444
• PubChem ID: 165789581
• Update Time: 2025-08-03

1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene
• EN300-1995390
• 2228561-18-8

• Inchi： 1S/C10H10ClNO3/c1-7(6-11)9-4-3-8(12(13)14)5-10(9)15-2/h3-5H,1,6H2,2H3
• InChI Key： OMRPONVCZBBCAX-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Additional information on 1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene

Comprehensive Overview of 1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene (CAS No. 2228561-18-8)

1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene (CAS No. 2228561-18-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, often referred to by its IUPAC name or CAS number, is a nitro-substituted benzene derivative with a methoxy group and a chloropropenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene", "applications of nitrobenzene derivatives", and "CAS 2228561-18-8 properties", highlighting the growing interest in this compound.

The molecular structure of 1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene features a benzene ring substituted with a nitro group at the 4-position, a methoxy group at the 2-position, and a 3-chloroprop-1-en-2-yl group at the 1-position. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and potential use in pharmaceutical intermediates, agrochemicals, and material science. Recent studies have explored its role in the development of novel organic frameworks and functional materials, aligning with the current trend towards sustainable and high-performance chemicals.

One of the key reasons for the popularity of CAS No. 2228561-18-8 in scientific literature is its utility in cross-coupling reactions and catalytic transformations. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups on the benzene ring creates a polarized electronic environment, facilitating diverse chemical reactions. This has led to its use in the synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and polymer science. Searches for "1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene reactivity" and "nitrobenzene derivatives in drug discovery" reflect the compound's relevance in cutting-edge research.

In addition to its synthetic applications, 1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene has been investigated for its physical and chemical properties, such as solubility, melting point, and stability under various conditions. These characteristics are critical for its handling and storage in industrial settings. The compound's nitroaromatic nature also makes it a subject of interest in environmental chemistry, where researchers study its degradation pathways and ecological impact. Queries like "environmental fate of nitrobenzene compounds" and "CAS 2228561-18-8 safety data" are common among professionals seeking to understand its broader implications.

The demand for high-purity 1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene has increased alongside advancements in analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods are essential for characterizing the compound and ensuring its quality for research and commercial use. Furthermore, the rise of green chemistry has spurred interest in developing eco-friendly synthesis routes for nitrobenzene derivatives, including CAS No. 2228561-18-8. Topics like "sustainable production of nitroaromatics" and "catalytic reduction of nitro groups" are frequently discussed in academic and industrial forums.

Looking ahead, 1-(3-chloroprop-1-en-2-yl)-2-methoxy-4-nitrobenzene is poised to play a pivotal role in emerging technologies such as organic electronics and nanomaterials. Its ability to act as a building block for conjugated polymers and charge-transfer complexes aligns with the global push towards renewable energy and smart materials. As research continues to uncover new applications, the compound's significance in both academia and industry is expected to grow, making it a focal point for future innovations.